Cas no 885186-95-8 ((2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile
• CAS No: 885186-95-8
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5438160
• Update Time: 2025-07-14

(2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxyphenyl)sulfonylprop-2-enenitrile
• (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile

• Inchi： 1S/C21H23N3O3S/c1-27-19-7-9-20(10-8-19)28(25,26)21(15-22)17-24-13-11-23(12-14-24)16-18-5-3-2-4-6-18/h2-10,17H,11-14,16H2,1H3
• InChI Key： LHDHDYOOBQGWKY-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(OC)C=C1)(=O)=O)=CN1CCN(CC2=CC=CC=C2)CC1

Additional information on (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile

Introduction to Compound with CAS No. 885186-95-8 and Its Applications in Chemical Biology

The compound with the CAS number 885186-95-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile, provides a detailed insight into its structural features and potential biological activities. This introduction aims to explore the compound's chemical properties, synthetic pathways, and its emerging role in medicinal chemistry.

At the core of understanding this compound lies its molecular structure, which is characterized by a conjugated system of a double bond and a nitrile group, flanked by functional groups such as a benzylpiperazine moiety and a methoxybenzenesulfonyl group. The presence of these groups not only influences the compound's electronic properties but also its interactions with biological targets. Recent studies have highlighted the importance of such structural motifs in designing molecules with enhanced binding affinity and selectivity towards therapeutic targets.

The benzylpiperazine moiety is a well-known pharmacophore that is frequently encountered in drugs targeting central nervous system disorders. Its ability to modulate neurotransmitter activity makes it a valuable component in the development of novel therapeutics. In contrast, the methoxybenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the compound's solubility and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Synthetic approaches to (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile have been extensively studied to optimize yield and purity. One common strategy involves the condensation of malononitrile derivatives with appropriate substituted benzaldehydes, followed by functionalization at the piperazine ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have further refined these processes, enabling the efficient construction of complex molecular architectures.

Recent advancements in computational chemistry have also played a pivotal role in understanding the biological behavior of this compound. Molecular modeling studies have revealed that the interaction between the benzylpiperazine moiety and biological targets follows classical lock-and-key mechanisms, ensuring high specificity. Additionally, computational predictions have identified key residues on the target proteins that are critical for binding affinity, guiding medicinal chemists in designing more potent derivatives.

In the realm of drug discovery, CAS No. 885186-95-8 has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have demonstrated its efficacy in modulating specific biological pathways associated with neurological disorders. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential for treating central nervous system conditions. Further research is ongoing to elucidate its mechanism of action and to explore its pharmacokinetic properties.

The synthesis and characterization of analogs derived from (2E)-3-(4-benzylpiperazin-1-yl)-2-(4-methoxybenzenesulfonyl)prop-2-enenitrile continue to be an active area of investigation. By systematically modifying substituents on the benzylpiperazine and methoxybenzenesulfonyl groups, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The role of this compound in chemical biology extends beyond its potential as a drug candidate. It serves as a valuable tool for studying enzyme inhibition and receptor binding mechanisms. For instance, its interaction with enzymes involved in neurotransmitter synthesis has provided insights into the regulation of neural signaling pathways. Such studies not only advance our understanding of fundamental biological processes but also aid in identifying new therapeutic targets.

Future directions in research on CAS No. 885186-95-8 include exploring its use in combination therapies and investigating its long-term effects in vivo. The compound's unique structural features make it an attractive candidate for developing prodrugs that can enhance bioavailability or targeted delivery to specific tissues. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity.

In conclusion, the compound with CAS number 885186-95-8 represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity, coupled with promising biological activities, positions it as a key player in the development of novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to make substantial contributions to both academic science and industrial drug development.